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An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
10-Norparvulenone, a polyketide first isolated from the fungus Microsphaeropsis sp. FO-5050,

is a natural product that has garnered interest within the scientific community. Its formal name

is 3,4-dihydro-4,8-dihydroxy-7-(hydroxymethyl)-6-methoxy-1(2H)-naphthalenone. This guide

provides a comprehensive overview of the structure elucidation of 10-Norparvulenone,

presenting its detailed spectroscopic data and the experimental protocols utilized for its

characterization. Furthermore, a logical workflow for its structure determination and total

synthesis is visualized to facilitate a deeper understanding for researchers in natural product

chemistry and drug development.

Physicochemical Properties and Spectroscopic
Data
The structural characterization of 10-Norparvulenone was accomplished through a

combination of spectroscopic techniques. The data presented below has been compiled from

the primary literature on its isolation and subsequent characterization.

Table 1: Physicochemical Properties of 10-Norparvulenone
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Property Value

Appearance White powder

Molecular Formula C₁₂H₁₄O₅

Molecular Weight 238.23 g/mol

CAS Number 618104-32-8

Table 2: ¹H NMR Spectroscopic Data for 10-Norparvulenone (600 MHz, CD₃OD)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

2 2.65, 2.81 m

3 2.04, 2.81 m

4 4.80 dd 3.9, 9.1

5 6.87 s

9 (CH₂) 4.66 s

OCH₃ 3.95 s

Table 3: ¹³C NMR Spectroscopic Data for 10-Norparvulenone (125 MHz, CD₃OD)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2921777?utm_src=pdf-body
https://www.benchchem.com/product/b2921777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2921777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position Chemical Shift (δ, ppm)

1 204.6 (s)

2 36.3 (t)

3 33.0 (t)

4 68.9 (d)

4a 151.4 (s)

5 102.1 (d)

6 166.1 (s)

7 116.0 (s)

8 164.0 (s)

8a 111.4 (s)

9 (CH₂) 53.1 (t)

OCH₃ 56.8 (q)

Table 4: Additional Spectroscopic Data for 10-Norparvulenone

Spectroscopic Technique Key Observations

Mass Spectrometry (MS) Data not available in the searched literature.

Infrared (IR) Spectroscopy Data not available in the searched literature.

Ultraviolet (UV) Spectroscopy Data not available in the searched literature.

Experimental Protocols
The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of 10-Norparvulenone.
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Isolation of 10-Norparvulenone from Microsphaeropsis
sp. FO-5050
A detailed protocol for the fermentation and isolation of 10-Norparvulenone from the

producing organism, Microsphaeropsis sp. FO-5050, would typically involve the following steps.

However, the specific details of the fermentation media, cultivation conditions, and extraction

and purification procedures were not available in the searched literature. A general workflow

would include:

Fermentation: Cultivation of Microsphaeropsis sp. FO-5050 in a suitable liquid medium to

promote the production of secondary metabolites.

Extraction: Separation of the fungal biomass from the culture broth, followed by solvent

extraction of both the mycelia and the broth to isolate crude organic material.

Chromatographic Purification: A series of chromatographic techniques, such as column

chromatography over silica gel, Sephadex, and preparative HPLC, would be used to purify

10-Norparvulenone from the crude extract.

Spectroscopic Analysis
The structural elucidation of the purified 10-Norparvulenone was conducted using a suite of

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded

on a 600 MHz spectrometer using deuterated methanol (CD₃OD) as the solvent. Chemical

shifts are reported in parts per million (ppm) relative to the residual solvent signal.

Mass Spectrometry (MS): High-resolution mass spectrometry would be used to determine

the exact mass and elemental composition of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy would be employed to identify the presence of

key functional groups, such as hydroxyls, carbonyls, and aromatic rings.

Ultraviolet (UV) Spectroscopy: UV-Vis spectroscopy would provide information about the

electronic transitions within the molecule, confirming the presence of a chromophore.
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Structure Elucidation and Synthesis Workflow
The logical progression of experiments and reasoning that led to the determination of the

structure of 10-Norparvulenone, as well as the key stages of its total synthesis, are depicted in

the following diagrams.

Isolation & Initial Characterization

Spectroscopic Analysis

Structure Determination

Fermentation of Microsphaeropsis sp. FO-5050

Extraction & Crude Separation

Chromatographic Purification
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IR Spectroscopy
(Identify Functional Groups: -OH, C=O, Ar)

UV Spectroscopy
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Proposed Structure of 10-Norparvulenone
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Caption: Workflow for the structure elucidation of 10-Norparvulenone.
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Total Synthesis Pathway

Commercially Available m-Methoxyphenol

Xanthate-Mediated Free Radical
Addition-Cyclization

Construction of α-Tetralone Subunit

Subsequent Synthetic Transformations

(+/-)-10-Norparvulenone

Click to download full resolution via product page

Caption: Key stages in the total synthesis of 10-Norparvulenone.

To cite this document: BenchChem. [The Structural Elucidation of 10-Norparvulenone: A
Spectroscopic and Synthetic Deep Dive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2921777#10-norparvulenone-structure-elucidation-
and-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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